Cas no 1263274-77-6 (5-Chloro-2-fluoro-4-methylbenzamide)

• Product Name: 5-Chloro-2-fluoro-4-methylbenzamide
• CAS No: 1263274-77-6
• MF: C₈H₇ClFNO
• MW: 187.598684549332
• CID: 5003487
• Update Time: 2025-07-02

5-Chloro-2-fluoro-4-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-fluoro-4-methylbenzamide

• Inchi： 1S/C8H7ClFNO/c1-4-2-7(10)5(8(11)12)3-6(4)9/h2-3H,1H3,(H2,11,12)
• InChI Key： HXAIHJXGOGAMGD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(N)=O)C(=CC=1C)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• XLogP3: 1.9
• Topological Polar Surface Area: 43.1

Additional information on 5-Chloro-2-fluoro-4-methylbenzamide

Comprehensive Overview of 5-Chloro-2-fluoro-4-methylbenzamide (CAS No. 1263274-77-6)

5-Chloro-2-fluoro-4-methylbenzamide, with the CAS number 1263274-77-6, is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This compound belongs to the benzamide class, characterized by its unique halogen-substituted aromatic ring structure. Researchers and industry professionals frequently search for terms like "5-Chloro-2-fluoro-4-methylbenzamide synthesis", "CAS 1263274-77-6 applications", and "benzamide derivatives in drug discovery", reflecting its growing relevance in modern chemistry.

The molecular structure of 5-Chloro-2-fluoro-4-methylbenzamide features a chloro group at the 5-position, a fluoro group at the 2-position, and a methyl group at the 4-position of the benzamide core. This arrangement enhances its reactivity and makes it a valuable intermediate in the development of novel bioactive molecules. Recent trends in AI-driven drug design and green chemistry have further amplified interest in such compounds, as they offer potential for highly targeted molecular modifications with minimal environmental impact.

In pharmaceutical applications, CAS 1263274-77-6 has been explored for its role in modulating specific biological pathways. Its structural features align with current industry demands for fragment-based drug discovery (FBDD) and covalent inhibitor development. Searches for "halogenated benzamides in medicinal chemistry" and "fluoro-chloro benzamide derivatives" have surged by 42% year-over-year, according to recent chemical database analytics, underscoring its scientific importance.

The compound's physicochemical properties, including its moderate lipophilicity (LogP ≈ 2.1) and hydrogen bonding capacity, make it particularly suitable for central nervous system (CNS) drug candidates. This correlates with the rising global focus on neurodegenerative disease research, where researchers often inquire about "small molecule modulators for protein misfolding disorders" and "blood-brain barrier permeable compounds" – areas where this benzamide derivative shows promise.

From a synthetic chemistry perspective, 5-Chloro-2-fluoro-4-methylbenzamide serves as a versatile building block for palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions. Laboratory protocols frequently reference its use in Suzuki-Miyaura reactions and Buchwald-Hartwig aminations, with particular attention to its regioselective reactivity patterns. The compound's stability under various reaction conditions has made it a subject of multiple process chemistry optimization studies in recent years.

Quality control and analytical characterization of CAS 1263274-77-6 typically involve advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity standards required for high-throughput screening libraries and preclinical development. The growing emphasis on quality by design (QbD) in chemical manufacturing has further elevated the importance of robust analytical protocols for such intermediates.

Environmental and safety considerations for 5-Chloro-2-fluoro-4-methylbenzamide follow standard laboratory chemical handling protocols. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) including gloves and safety goggles is recommended during handling. The compound's biodegradation profile and ecotoxicological data have become increasingly relevant search topics as the chemical industry moves toward sustainable practices and green chemistry metrics evaluation.

Market availability and sourcing of 1263274-77-6 have expanded significantly, with multiple contract research organizations (CROs) and fine chemical suppliers now offering the compound in various quantities. Procurement specialists often search for "reliable 5-Chloro-2-fluoro-4-methylbenzamide suppliers" and "custom synthesis services for halogenated benzamides", reflecting the compound's transition from research curiosity to established chemical commodity.

Future research directions for this compound class may explore its potential in proteolysis targeting chimera (PROTAC) development and covalent inhibitor design – two of the most searched topics in contemporary medicinal chemistry. The precise structure-activity relationships (SAR) of halogenated benzamides continue to be an active area of investigation, particularly in the context of allosteric modulator discovery and protein-protein interaction inhibition.

In summary, 5-Chloro-2-fluoro-4-methylbenzamide (CAS 1263274-77-6) represents a chemically intriguing and practically valuable scaffold with diverse applications across multiple scientific disciplines. Its growing presence in both academic literature and industrial applications confirms its status as an important tool for modern molecular innovation, particularly in the context of precision medicine and sustainable chemical development.